Cas no 53449-14-2 (7-chloro-6-nitro-3,4-dihydroquinazolin-4-one)

• Product name: 7-chloro-6-nitro-3,4-dihydroquinazolin-4-one
• CAS No: 53449-14-2
• MF: C₈H₄N₃O₃Cl
• MW: 225.58866
• MDL: MFCD09388771
• CID: 820037
• PubChem ID: 135687504

7-chloro-6-nitro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-6-nitroquinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 7-chloro-6-nitro-
• 6-NITRO-7-CHLORO-4-HYDROXY QUINAZOLINE (K)
• 6-Nitro-7-Chloro-4-HydroxyQuinazoline
• 7-Chloro-4-Hydroxy-6-Nitroquinazoline
• 7-chloro-6-nitro-1H-quinazolin-4-one
• 7-Chloro-6-nitro-4-hydroxyquinazoline
• 7-Chloro-6-nitro-4(3H)quinazolinone
• 7-Chloro-6-nitro-4-quinazolinol
• 7-Chloro-6-nitro-4-quinazolinone
• 7-chloro-6-nitro-3,4-dihydroquinazolin-4-one

• MDL： MFCD09388771
• Inchi： InChI=1S/C8H4ClN3O3/c9-5-2-6-4(1-7(5)12(14)15)8(13)11-3-10-6/h1-3H,(H,10,11,13)
• InChI Key： URDYTQYZXZKBQT-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)C1=C(Cl)C=C2N=CNC(=O)C2=C1

Computed Properties

• Exact Mass: 224.99400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 303°C(lit.)
• Boiling Point: 509.4℃ at 760 mmHg
• PSA: 91.83000
• LogP: 2.42020

7-chloro-6-nitro-3,4-dihydroquinazolin-4-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD164193)

7-chloro-6-nitro-3,4-dihydroquinazolin-4-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines